Cas no 1822631-53-7 (Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester)
Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester
-
- Inchi: 1S/C10H12O2S/c1-7-4-8(10(11)12-2)6-9(5-7)13-3/h4-6H,1-3H3
- InChI Key: OEXOCGZTNKVEDN-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC(SC)=CC(C)=C1
Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022KUD-1g |
Methyl 3-methyl-5-(methylthio)benzoate |
1822631-53-7 | 95% | 1g |
$800.00 | 2025-02-13 | |
| Aaron | AR022KUD-250mg |
Methyl 3-methyl-5-(methylthio)benzoate |
1822631-53-7 | 95% | 250mg |
$500.00 | 2025-02-13 |
Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester
Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester (CAS No. 1822631-53-7): A Comprehensive Overview in Modern Chemical Biology and Medicine
Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester, identified by its CAS number 1822631-53-7, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its ester functional group and sulfur-containing moiety, exhibits a range of biochemical properties that make it a promising candidate for various therapeutic applications. The molecular structure of Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester consists of a benzene ring substituted with a methyl group at the 3-position and a methylthio group at the 5-position, further modified by an ester linkage at the carboxyl group. Such structural features contribute to its distinctive reactivity and interaction with biological targets.
The significance of Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester in contemporary research is underscored by its potential role in modulating biological pathways. Recent studies have highlighted its interaction with enzymes and receptors involved in inflammation and oxidative stress. For instance, preliminary investigations suggest that this compound may inhibit the activity of lipoxygenase enzymes, which are key players in the production of pro-inflammatory mediators. By targeting these enzymes, Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester could offer a novel approach to developing anti-inflammatory agents.
In addition to its anti-inflammatory potential, Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester has been explored for its possible antioxidant properties. Oxidative stress is a fundamental mechanism underlying various chronic diseases, including neurodegenerative disorders and cardiovascular conditions. The sulfur-containing moiety in the molecule is particularly noteworthy, as sulfur-based compounds are often associated with strong antioxidant activities. Research indicates that the thioether linkage may participate in redox reactions, helping to neutralize reactive oxygen species (ROS) and protect cellular components from oxidative damage.
The pharmaceutical industry has been increasingly interested in harnessing the therapeutic potential of structurally diverse compounds like Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester. Its unique chemical profile positions it as a valuable scaffold for drug discovery programs aimed at addressing unmet medical needs. By leveraging computational modeling and high-throughput screening techniques, researchers are identifying derivatives of this compound that may enhance its efficacy and selectivity for specific biological targets. Such efforts are crucial for developing next-generation therapeutics with improved pharmacological profiles.
The synthesis of Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester presents both challenges and opportunities for synthetic chemists. The presence of both aromatic and sulfur-containing functional groups requires careful consideration in terms of reaction conditions and protecting group strategies. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organosulfur chemistry techniques, have enabled the efficient construction of this molecule. These advancements not only facilitate access to Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester but also provide insights into its structural analogs with tailored biological activities.
Evaluation of the pharmacokinetic properties of Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester is essential for understanding its potential as a drug candidate. Studies have begun to investigate its solubility profile in various media and its stability under physiological conditions. These parameters are critical for determining whether this compound can be effectively delivered to target tissues in vivo. Furthermore, metabolic studies are being conducted to assess how the body processes this molecule over time. Such information is vital for optimizing dosing regimens and minimizing potential side effects.
The role of computational chemistry in studying Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at the atomic level. These computational approaches complement experimental data by predicting binding affinities and identifying key interaction sites on proteins or nucleic acids. Such detailed mechanistic understanding is essential for rational drug design and improving the potency of future derivatives.
The future directions for research on Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester are promising and multifaceted. Continued exploration of its biological activities will likely uncover new therapeutic applications beyond inflammation and oxidative stress modulation. Additionally,investigations into its potential role as an antimicrobial agent are underway,given the growing concern over antibiotic resistance。Collaborative efforts between chemists,biologists,and pharmacologists will be crucial in translating these findings into clinical practice。
In conclusion,Benzoic acid,3-methy1-5-(methylthio)-,methyl ester (CAS No.1822631-53-7)\is a structurally fascinating compound with significant potential in modern chemical biology\and medicine.Its unique features make it a versatile scaffold for drug discovery\and\an\valuable tool for studying complex biological processes.As research progresses,we can expect further breakthroughs that will enhance our understanding\of\its therapeutic applications.These advancements will not only benefit patients worldwide but also drive innovation in pharmaceutical development.
1822631-53-7 (Benzoic acid, 3-methyl-5-(methylthio)-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)